Cas no 611-72-3 (Mandelic acid)

Mandelic acid Properties

Names and Identifiers

• 2-Hydroxy-2-phenylacetic acid
• (+/-)-alpha-Hydroxyphenylacetic acid
• dl-mandelic acid free acid
• (+/-)-Mandelic acid
• mandelic acid
• Benzeneaceticacid,alpha-hydroxy-,(+-)-
• DL-MANDELICACID,REAGENT
• DL-mandelic acid(mandelic acid)
• (R)(S)-MANDELICACID
• (±)-DL-Mandelic acid
• DL-Mandelic acid DL
• DL-Mandelic acid
• CYCLANDELATE,PEMOLINE
• DL-2-hydroxy-2-phenylacetic acid
• Phenylglycolic acid
• Amygdalic acid
• Almond acid
• Uromaline
• p-Mandelic acid
• Racemic mandelic acid
• Paramandelic acid
• (RS)-Mandelic acid
• Hydroxy(phenyl)acetic acid
• 2-Phenylglycolic acid
• Phenylhydroxyacetic acid
• Glycolic acid, phenyl-
• Acido mandelico
• (+-)-Mandelic acid
• Kyselina mandlova
• 2-Phenyl-2-hydroxyacetic acid
• alpha-Hydroxy-alpha-toluic acid
• 2-Hydroy-2-phenylacetic acid
• Mandelic acid [USP]
• DL-Hydroxy(phenyl)acetic acid
• +Expand

• MDL： MFCD00064250
• InChIKey： IWYDHOAUDWTVEP-UHFFFAOYSA-N
• Inchi： 1S/C8H8O3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7,9H,(H,10,11)
• SMILES： O([H])C([H])(C(=O)O[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 152.04700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Heavy Atom Count: 11
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Surface Charge: 0
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 0.80460
• PSA: 57.53000
• Refractive Index: 1.4945 (estimate)
• Boiling Point: 234.6°C (rough estimate)
• Melting Point: 120-122 ºC
• pka: 3.85(at 25℃)
• Density: 1.2890

Mandelic acid Security Information

• RTECS：OO6300000
• WGK Germany：3
• Safety Instruction： S24/25
• Risk Phrases：R21/22
• Dangerous goods sign： Xn
• Risk Phrases： R21/22

Mandelic acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%